Cas no 16991-16-5 (Pregn-5-ene-15,20-dione,12-(acetyloxy)-3,14-dihydroxy-, (3b,12b,14b)- (9CI))

• Product Name: Pregn-5-ene-15,20-dione,12-(acetyloxy)-3,14-dihydroxy-, (3b,12b,14b)- (9CI)
• CAS No: 16991-16-5
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• CID: 226226
• Update Time: 2024-03-01

Pregn-5-ene-15,20-dione,12-(acetyloxy)-3,14-dihydroxy-, (3b,12b,14b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-15,20-dione,12-(acetyloxy)-3,14-dihydroxy-, (3b,12b,14b)- (9CI)
• 14b-Pregn-5-ene-15,20-dione, 3b,12b,14-trihydroxy-, 12-acetate (8CI)
• Digacetigenin (6CI,7CI)
• Pregn-5-ene-15,20-dione, 12-(acetyloxy)-3,14-dihydroxy-, (3β,12β,14β)- (9CI)

• Inchi： 1S/C23H32O6/c1-12(24)17-10-19(27)23(28)16-6-5-14-9-15(26)7-8-21(14,3)18(16)11-20(22(17,23)4)29-13(2)25/h5,15-18,20,26,28H,6-11H2,1-4H3/t15-,16+,17+,18-,20+,21-,22-,23+/m0/s1
• InChI Key： MWUAYUJZNPEJPS-OPSNLTKLSA-N
• SMILES： [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@]3(O)[C@@]([C@H](OC(C)=O)C1)(C)[C@@H](C(=O)C)CC3=O)CC=2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 164-170 °C
• Boiling Point: 553.0±50.0 °C(Predicted)
• PSA: 52.54
• pka: 11.86±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives